N-(1-(3-(4-(tert-butyl)phenyl)-1,2,4-oxadiazol-5-yl)ethyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[1-[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C21H25N3O3S/c1-14-6-12-18(13-7-14)28(25,26)24-15(2)20-22-19(23-27-20)16-8-10-17(11-9-16)21(3,4)5/h6-13,15,24H,1-5H3
• InChI Key: WZUHJHPEXKRANC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(C)C2=NC(=NO2)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C21H25N3O3S
• Molecular Weight: 399.5 g/mol

Description

The compound is a sulfonamide derivative, which is a functional group characterized by the presence of a sulfonyl functional group attached to two carbon atoms. Sulfonamides are known for their various biological activities and are commonly used in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. This could be achieved through a variety of methods, including cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxadiazole ring, the tert-butyl phenyl group, and the sulfonamide group. The tert-butyl group is a bulky substituent that can influence the compound’s reactivity and physical properties.

Chemical Reactions Analysis

As a sulfonamide derivative, this compound could potentially undergo a variety of chemical reactions. For example, sulfonamides can react with amines to form substituted sulfonamides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the sulfonamide group could enhance its solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many sulfonamides are used as antibiotics, where they inhibit the synthesis of folic acid in bacteria, preventing their growth.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, given the known activities of other sulfonamide derivatives. This could include testing its antibiotic activity, or exploring other potential medicinal uses.